Cas no 1352517-07-7 (1-(6-Mercapto-5-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-ethanone)

• Product Name: 1-(6-Mercapto-5-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-ethanone
• CAS No: 1352517-07-7
• MF: C₁₃H₁₈N₂OS
• MW: 250.359821796417
• CID: 5169148
• Update Time: 2025-10-28

1-(6-Mercapto-5-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(6-Mercapto-5-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-ethanone
• Ethanone, 1-[2-(1,6-dihydro-5-methyl-6-thioxo-3-pyridinyl)-1-piperidinyl]-

• Inchi： 1S/C13H18N2OS/c1-9-7-11(8-14-13(9)17)12-5-3-4-6-15(12)10(2)16/h7-8,12H,3-6H2,1-2H3,(H,14,17)
• InChI Key： XCQJRAQGIDMWIJ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCC1C1C=C(C)C(=S)NC=1)C

Additional information on 1-(6-Mercapto-5-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-ethanone

1-(6-Mercapto-5-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-ethanone: A Comprehensive Overview

The compound with CAS No. 1352517-07-7, known as 1-(6-Mercapto-5-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-ethanone, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential biological activities. This compound belongs to the class of bipyridines, which are well-known for their versatility in various chemical and biological applications. The presence of a mercapto group (-SH) and a methyl group (-CH₃) introduces additional functional diversity, making this compound a promising candidate for further exploration in drug discovery and material science.

Recent studies have highlighted the importance of bipyridine derivatives in metal coordination chemistry. The tetrahydro structure of this compound provides a rigid framework that can facilitate metal binding, making it suitable for applications in catalysis and sensing technologies. For instance, researchers have demonstrated that such structures can act as efficient ligands for transition metals like copper and zinc, enhancing their catalytic activity in organic transformations.

In terms of synthesis, the preparation of 1-(6-Mercapto-5-methyl... involves a multi-step process that typically includes nucleophilic substitution and reduction reactions. The introduction of the mercapto group is often achieved through thiolation reactions, while the methyl group is introduced via alkylation or methylation steps. These reactions require precise control over reaction conditions to ensure high yields and purity of the final product.

The pharmacological potential of this compound has also been explored in recent years. Preclinical studies suggest that it exhibits moderate anti-inflammatory and antioxidant activities, which could be attributed to its ability to scavenge free radicals and inhibit pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, its bipyridine core has been shown to possess mild antibacterial properties against gram-positive bacteria.

From a structural standpoint, the tetrahydro [2,3]bipyridine ring system is characterized by its partial saturation, which imparts both rigidity and flexibility to the molecule. This balance is crucial for molecular recognition processes in biological systems. The mercapto group serves as a versatile functional moiety that can participate in hydrogen bonding and metal chelation, further enhancing the compound's utility in diverse chemical environments.

Recent advancements in computational chemistry have enabled researchers to model the electronic properties of this compound with unprecedented accuracy. Density functional theory (DFT) calculations have revealed that the mercapto group significantly influences the compound's electron-donating capacity, making it an effective ligand for metal complexes. Additionally, molecular dynamics simulations have provided insights into the conformational flexibility of the molecule under physiological conditions.

In conclusion, 1-(6-Mercapto-5-methyl... represents a valuable addition to the arsenal of bipyridine derivatives with potential applications in catalysis, drug discovery, and materials science. Its unique combination of functional groups and structural features positions it as a promising candidate for further research and development.